Cas no 855929-18-9 (2-(Cyclopentyloxy)acetamide)

• Product Name: 2-(Cyclopentyloxy)acetamide
• CAS No: 855929-18-9
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD16042597
• CID: 1056379
• PubChem ID: 60787140
• Update Time: 2025-10-28

2-(Cyclopentyloxy)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(Cyclopentyloxy)acetamide
• cyclopentyloxy-acetic acid amide
• 2-(3-METHOXYPHENYL)-6-METHYLQUINOLINE-4-CARBOHYDRAZIDE
• 2-Cyclopentyloxyacetamide
• SCHEMBL6120762
• 855929-18-9
• SY011050
• CS-0358830
• MFCD16042597
• AC6964
• DB-076372
• AKOS010002404

• MDL： MFCD16042597
• Inchi： 1S/C7H13NO2/c8-7(9)5-10-6-3-1-2-4-6/h6H,1-5H2,(H2,8,9)
• InChI Key： KCEPUSMOAOVWHS-UHFFFAOYSA-N
• SMILES： O=C(COC1CCCC1)N

Computed Properties

• Exact Mass: 143.09500
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32000
• LogP: 1.13120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-(Cyclopentyloxy)acetamide

2-(Cyclopentyloxy)acetamide: A Comprehensive Overview

2-(Cyclopentyloxy)acetamide, also known by its CAS number 855929-18-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. In this article, we will delve into the properties, synthesis, and recent advancements associated with 2-(Cyclopentyloxy)acetamide, providing a comprehensive understanding of its significance in contemporary research.

The molecular structure of 2-(Cyclopentyloxy)acetamide comprises a cyclopentyl group attached to an oxygen atom, which is further connected to an acetamide functional group. This arrangement imparts the compound with distinctive chemical properties, including moderate solubility in organic solvents and a relatively stable structure under standard conditions. The synthesis of 855929-18-9 typically involves multi-step reactions, often starting from readily available precursors such as cyclopentanol and acetic acid. Recent studies have explored optimized synthetic pathways to enhance yield and reduce production costs, making this compound more accessible for large-scale applications.

In terms of physical properties, 2-(Cyclopentyloxy)acetamide exhibits a melting point of approximately 105°C and a boiling point around 340°C under standard atmospheric pressure. These thermodynamic characteristics make it suitable for use in various industrial processes that require stable compounds at elevated temperatures. Additionally, the compound's solubility profile has been extensively studied, revealing its ability to dissolve in polar aprotic solvents such as dimethylformamide (DMF) and dichloromethane (DCM), which is advantageous for its application in organic synthesis and pharmaceutical formulations.

The pharmacological potential of 855929-18-9 has been a focal point of recent research efforts. Studies have demonstrated that this compound possesses bioactivity against several disease models, particularly in the realms of inflammation and neurodegenerative disorders. For instance, preclinical trials have shown that 2-(Cyclopentyloxy)acetamide exhibits anti-inflammatory properties by modulating key signaling pathways involved in immune response. Furthermore, its ability to cross the blood-brain barrier suggests potential utility in treating central nervous system (CNS) disorders, although further investigations are required to confirm these findings.

Beyond pharmacology, 2-(Cyclopentyloxy)acetamide has found applications in material science, particularly as a precursor for advanced polymers and coatings. Its amide functional group facilitates polymerization reactions, enabling the creation of materials with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have leveraged this compound to develop high-performance polymers for use in aerospace and automotive industries, where durability and resistance to environmental factors are paramount.

In conclusion, 2-(Cyclopentyloxy)acetamide, identified by its CAS number 855929-18-9, stands as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, favorable physical properties, and promising bioactivity profile position it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new facets of its potential, this compound is poised to play an increasingly significant role in shaping future innovations across various sectors.